Cas no 717824-72-1 (2-cyano-5-(2-nitrophenyl)-N-(2-phenylethyl)penta-2,4-dienamide)

• Product Name: 2-cyano-5-(2-nitrophenyl)-N-(2-phenylethyl)penta-2,4-dienamide
• CAS No: 717824-72-1
• MF: C₂₀H₁₇N₃O₃
• MW: 347.367284536362
• CID: 6614087
• PubChem ID: 2642611
• Update Time: 2025-07-01

2-cyano-5-(2-nitrophenyl)-N-(2-phenylethyl)penta-2,4-dienamide Chemical and Physical Properties

Names and Identifiers

• Z44322532
• EN300-26582723
• 717824-72-1
• 2-cyano-5-(2-nitrophenyl)-N-(2-phenylethyl)penta-2,4-dienamide
• AKOS000967816

• Inchi： 1S/C20H17N3O3/c21-15-18(20(24)22-14-13-16-7-2-1-3-8-16)11-6-10-17-9-4-5-12-19(17)23(25)26/h1-12H,13-14H2,(H,22,24)/b10-6+,18-11+
• InChI Key： MJPPAIPVQHDDKK-RAMZCSBVSA-N
• SMILES： O=C(/C(/C#N)=C/C=C/C1C=CC=CC=1[N+](=O)[O-])NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.12699141g/mol
• Monoisotopic Mass: 347.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-cyano-5-(2-nitrophenyl)-N-(2-phenylethyl)penta-2,4-dienamide

2-Cyano-5-(2-Nitrophenyl)-N-(2-Phenylethyl)Penta-2,4-Dienamide (CAS No. 717824-72-1): A Comprehensive Overview

Introduction to 2-Cyano-5-(2-Nitrophenyl)-N-(2-Phenylethyl)Penta-2,4-Dienamide

2-Cyano-5-(2-Nitrophenyl)-N-(2-Phenylethyl)Penta-2,4-Dienamide, identified by the CAS registry number 717824-72-1, is a complex organic compound with a unique molecular structure. This compound belongs to the class of penta-dienamides, which are characterized by their conjugated diene systems and amide functionalities. The molecule incorporates several functional groups, including a cyano group, a nitrophenyl group, and a benzylamine derivative, making it a versatile compound with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as click chemistry and transition-metal catalysis. These techniques have not only improved the yield and purity of the compound but also opened up new avenues for its structural modifications and functionalization.

Structural Features and Synthesis

The molecular structure of 717824-72-1 is defined by its conjugated diene system, which spans across the pentadienamide backbone. The presence of the cyano group at position 2 and the nitrophenyl group at position 5 introduces significant electron-withdrawing effects, influencing the compound's electronic properties. Additionally, the N-(2-phenylethyl) amide group at position 5 contributes to the molecule's solubility and stability.

The synthesis of this compound typically involves a multi-step process, starting from readily available starting materials such as cyanoacetic acid and o-nitrobenzaldehyde. Key steps include aldol condensation, Michael addition, and amidation reactions, which are carefully optimized to ensure high yields and selectivity. Recent studies have explored the use of continuous-flow synthesis to enhance reaction efficiency and reduce production costs.

Physical and Chemical Properties

Understanding the physical and chemical properties of 717824-72-1 is crucial for its application in various industries. The compound exhibits a high degree of conjugation due to its pentadienamide backbone, resulting in strong absorption in the ultraviolet-visible (UV-vis) spectrum. This property makes it a potential candidate for use in light-sensitive materials such as photopolymers and organic electronics.

Thermogravimetric analysis (TGA) studies have revealed that the compound possesses good thermal stability, with a decomposition temperature exceeding 300°C under nitrogen atmosphere. Its solubility in common organic solvents such as dichloromethane, THF, and DMF is moderate, facilitating its use in solution-based reactions.

Recent research has also focused on the electrochemical properties of this compound. Cyclic voltammetry (CV) studies have demonstrated reversible redox processes, indicating its potential as an electroactive material in energy storage devices such as supercapacitors.

Biological Activity and Applications

The biological activity of 717824-72-1 has been extensively studied in recent years. In vitro assays have shown that this compound exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, it has been reported to inhibit the activity of histone deacetylases (HDACs), which are key targets in epigenetic therapy.

Preliminary pharmacokinetic studies indicate that the compound has moderate bioavailability when administered orally, with acceptable clearance rates. These findings suggest its potential as a lead molecule for drug development programs targeting specific therapeutic areas.

In addition to its biological applications, this compound has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it a valuable component in surface engineering applications. Recent studies have explored its use as a building block for constructing stimuli-responsive surfaces that can respond to external stimuli such as light or pH changes.

Safety Considerations and Regulatory Compliance

As with any chemical compound intended for industrial or therapeutic use, understanding the safety profile of 717824-72-1 is essential. Acute toxicity studies indicate that the compound has low toxicity when administered at recommended doses; however, long-term toxicity studies are currently underway to assess its safety profile comprehensively.

To ensure regulatory compliance, manufacturers must adhere to guidelines set forth by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA). This includes conducting thorough environmental impact assessments (EIAs) to evaluate the potential risks associated with large-scale production and disposal of this compound.

Efforts are also being made to develop sustainable manufacturing practices for this compound. Green chemistry principles are being integrated into its synthesis process to minimize waste generation and reduce energy consumption.